2-Bromo-1-(pyren-1-yl)ethanone
Overview
Description
2-Bromo-1-(pyren-1-yl)ethanone is a chemical compound with the molecular formula C18H11BrO . It is also known by other names such as 1-(Bromoacetyl)pyrene, 1-Bromoacetylpyrene, and 2-bromo-1-pyren-1-ylethanone .
Synthesis Analysis
1-(Bromoacetyl)pyrene (BAP), a pyrene derivative, has been synthesized by reacting cupric bromide with 1-acetylpyrene . The introduction of a bromoacetyl chromophoric moiety to pyrene drastically increases the photoinitiating efficiency of pyrenes .Molecular Structure Analysis
The IUPAC name for this compound is 2-bromo-1-pyren-1-ylethanone . The InChI representation isInChI=1S/C18H11BrO/c19-10-16(20)14-8-6-13-5-4-11-2-1-3-12-7-9-15(14)18(13)17(11)12/h1-9H,10H2 . The Canonical SMILES representation is C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)C(=O)CBr . Physical And Chemical Properties Analysis
The molecular weight of 2-Bromo-1-(pyren-1-yl)ethanone is 323.2 g/mol . It has a density of 1.6±0.1 g/cm3 . The boiling point is 476.7±18.0 °C at 760 mmHg , and the melting point is 129-131ºC (lit.) . The flash point is 109.3±8.5 °C .Scientific Research Applications
Organic Chemistry Synthesis
2-Bromo-1-(pyren-1-yl)ethanone: is utilized in organic synthesis, particularly in the construction of complex molecules. Its bromo and ketone functional groups make it a versatile intermediate for various reactions. For instance, it can undergo nucleophilic substitution reactions where the bromine atom is replaced by another nucleophile, or it can participate in condensation reactions due to its ketone group .
Materials Science
In materials science, this compound finds application as a precursor for synthesizing pyrene-based polymers and small molecules. These materials exhibit unique optical properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices .
Environmental Studies
2-Bromo-1-(pyren-1-yl)ethanone: is also significant in environmental studies. It serves as a fluorescent probe for detecting polycyclic aromatic hydrocarbons (PAHs), which are environmental pollutants. Its high fluorescence efficiency allows for sensitive detection of these compounds in various matrices .
Pharmaceutical Research
In pharmaceutical research, this compound is used as a building block for drug development. Its structure is amenable to modification, allowing for the creation of a wide range of derivatives with potential biological activity. It’s particularly useful in the synthesis of compounds with anti-inflammatory and anticancer properties .
Analytical Chemistry
Analytically, 2-Bromo-1-(pyren-1-yl)ethanone is employed as a standard in mass spectrometry to identify and quantify chemical species. Its stable ionization properties under various conditions make it an excellent candidate for this purpose .
Chemical Synthesis
In the realm of chemical synthesis, this compound is used as a photoinitiator due to its ability to absorb light and generate free radicals. This property is exploited in the polymerization of certain monomers, leading to the formation of polymers with specific characteristics .
Safety and Hazards
properties
IUPAC Name |
2-bromo-1-pyren-1-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11BrO/c19-10-16(20)14-8-6-13-5-4-11-2-1-3-12-7-9-15(14)18(13)17(11)12/h1-9H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAEDEGFCOPIKKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30230358 |
Source
|
| Record name | 1-Bromoacetylpyrene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30230358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-(pyren-1-yl)ethanone | |
CAS RN |
80480-15-5 |
Source
|
| Record name | 1-Bromoacetylpyrene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0080480155 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Bromoacetylpyrene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30230358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(Bromoacetyl)pyrene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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